(-)-Dizocilpine maleate

• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol
• InChI: InChI=1S/C16H15N.C4H4O4/c1-16-13-8-4-2-6-11(13)10-15(17-16)12-7-3-5-9-14(12)16;5-3(6)1-2-4(7)8/h2-9,15,17H,10H2,1H3;1-2H,(H,5,6)(H,7,8)/t15-,16+;/m0./s1
• InChIKey: QLTXKCWMEZIHBJ-IDVLALEDSA-N

(-)-Dizocilpine Maleate: Stereochemically Defined NMDA Receptor Antagonist for Neuroscience Research

(-)-Dizocilpine maleate [CAS 121917-57-5] is the less active (−)-enantiomer of the non-competitive N-methyl-D-aspartate (NMDA) receptor open-channel blocker dizocilpine (MK-801) [1]. As the maleate salt of (−)-MK-801, it exhibits a Ki of 211.7 nM at the NMDA receptor, distinguishing it from the highly potent (+)-enantiomer (Ki ~30–37 nM) and the racemate [2]. This compound also inhibits monoamine transporters and acetylcholinesterase with an enantioselectivity profile that is partially inverted relative to NMDA receptor antagonism, making it a uniquely positioned tool for dissecting NMDA-dependent versus NMDA-independent pharmacological effects [3].

Tool Compound Chiral enantiomer probe for NMDA receptor studies

Enantiomer Profile (-)-isomer with reported lower NMDA affinity, inverse AChE selectivity

Research Context Dissociation of glutamatergic, cholinergic, and monoaminergic endpoints

• [1] MedChemExpress. (-)-Dizocilpine maleate (Cat. No. HY-15084A) Product Datasheet. https://www.medchemexpress.eu/_-_-MK-801-Maleate.html View Source
• [2] Wong EHF, Kemp JA, Priestley T, Knight AR, Woodruff GN, Iversen LL. The anticonvulsant MK-801 is a potent N-methyl-D-aspartate antagonist. Proc Natl Acad Sci USA. 1986;83(18):7104-7108. doi:10.1073/pnas.83.18.7104 View Source
• [3] Galli A, Mori F. Acetylcholinesterase inhibition and protection by dizocilpine (MK-801) enantiomers. J Pharm Pharmacol. 1996;48(1):71-76. doi:10.1111/j.2042-7158.1996.tb05881.x View Source

Why (+)-MK-801, Racemic MK-801, or Other NMDA Antagonists Cannot Replace (-)-Dizocilpine Maleate

NMDA receptor open-channel blockers are not a homogeneous pharmacological class. Although (+)-dizocilpine is approximately 10- to 12-fold more potent than (−)-dizocilpine at the NMDA receptor, the two enantiomers exhibit strikingly different off-target profiles: (−)-dizocilpine is 10- to 30-fold more potent as an acetylcholinesterase (AChE) inhibitor than the (+)-form, and both inhibit monoamine transporters with nearly equal potency despite their divergent NMDA receptor affinities [1][2][3]. Consequently, substituting racemic MK-801, (+)-MK-801 maleate, or alternative NMDA channel blockers such as ketamine or memantine for (−)-dizocilpine maleate introduces uncontrolled variables in experimental readouts, especially in behavioral, neurochemical, and neuroprotection studies where the balance of NMDA receptor occupancy, monoamine modulation, and cholinergic interaction determines the observed phenotype [4].

Substitute (+)-MK-801

10- to 12-fold higher NMDA receptor affinity masks monoaminergic contributions and lacks AChE interaction context.

Pharmacology profile mismatch

Substitute Racemic MK-801

Mixture of enantiomers produces an unpredictable NMDA/AChE/transporter occupancy ratio, preventing endpoint dissociation.

Stereochemical composition variability

Substitute Ketamine / Memantine

Distinct binding site kinetics and divergent off-target profiles preclude direct chemical or pharmacological comparability.

Mechanism and chemotype mismatch

• [1] Sihver S, Sihver W, Andersson Y, Murata T, Bergström M, Onoe H, Matsumura K, Tsukada H, Oreland L, Långström B, Watanabe Y. In vitro and in vivo characterization of (+)-3-[11C]cyano-dizocilpine. J Neural Transm. 1998;105(2-3):117-131. doi:10.1007/s007020050042 View Source
• [2] France CP, Moerschbaecher JM, Woods JH. MK-801 and related compounds in monkeys: discriminative stimulus effects and effects on a conditional discrimination. J Pharmacol Exp Ther. 1991;257(2):727-734. PMID: 2033515 View Source
• [3] Galli A, Mori F. Acetylcholinesterase inhibition and protection by dizocilpine (MK-801) enantiomers. J Pharm Pharmacol. 1996;48(1):71-76. doi:10.1111/j.2042-7158.1996.tb05881.x View Source
• [4] Nishimura M, Sato K, Okada T, Schloss P, Shimada S, Tohyama M. MK-801 blocks monoamine transporters expressed in HEK cells. FEBS Lett. 1998;423(3):376-380. doi:10.1016/S0014-5793(98)00126-4 View Source

Quantitative Differentiation of (-)-Dizocilpine Maleate: Comparator-Based Evidence for Procurement Decisions

NMDA Receptor Affinity: 12-Fold Enantioselectivity Distinguishes (-)- from (+)-Dizocilpine

In a head-to-head competition binding assay using [11C]MKC on rat forebrain membranes, (−)-dizocilpine inhibited specific binding with an IC50 of 445.0 nM, whereas (+)-dizocilpine exhibited an IC50 of 37.3 nM, representing a 12-fold difference in affinity for the NMDA receptor channel site [1]. The reference channel blocker ketamine was substantially weaker (IC50 = 3.91 μM) [1]. This directly demonstrates that (−)-dizocilpine occupies the same binding site as the (+)-enantiomer but with markedly lower affinity, enabling dose-resolved dissection of NMDA receptor contributions.

NMDA Receptor Affinity

Head-to-head

IC50 445.0 nM

vs (+)-Dizocilpine IC50 37.3 nM; Ketamine IC50 3,910 nM

Supports enantiomer-specific control selection and dose-resolved receptor occupancy studies.

[11C]MKC binding, rat forebrain membranes

Evidence Dimension	NMDA receptor channel site affinity (IC50)
Target Compound Data	IC50 = 445.0 nM
Comparator Or Baseline	(+)-Dizocilpine IC50 = 37.3 nM; Ketamine IC50 = 3,910 nM
Quantified Difference	(-)-Dizocilpine is 11.9-fold less potent than (+)-dizocilpine; ketamine is 8.8-fold weaker than (-)-dizocilpine
Conditions	[11C]MKC radioligand competition binding, rat forebrain membranes, 30 min incubation, 23°C

Why This Matters

Investigators requiring a low-affinity NMDA channel blocker as a control for (+)-MK-801 or ketamine must select the (−)-enantiomer rather than simply lowering the dose of the potent enantiomer, which fails to replicate the distinct occupancy kinetics.

• [1] Sihver S, Sihver W, Andersson Y, Murata T, Bergström M, Onoe H, Matsumura K, Tsukada H, Oreland L, Långström B, Watanabe Y. In vitro and in vivo characterization of (+)-3-[11C]cyano-dizocilpine. J Neural Transm. 1998;105(2-3):117-131. doi:10.1007/s007020050042 View Source

In Vivo Behavioral Potency: (+)-MK-801 Is 10-Fold More Potent Than (-)-MK-801 in Nonhuman Primates

In rhesus monkeys trained to discriminate (+)-MK-801 (0.032 mg/kg) from saline and tested under a repeated acquisition/performance schedule, (+)-MK-801 was 10 times more potent than (−)-MK-801 in both the discriminative stimulus assay and the conditional discrimination task [1]. Qualitatively similar error-increasing effects were observed for both enantiomers, but the 10-fold quantitative potency difference was consistent across behavioral endpoints, mirroring the in vitro affinity ratio.

In Vivo Behavioral Potency

Head-to-head

10-fold lower

Potency difference relative to (+)-MK-801 in nonhuman primates

Informs in vivo dose-ranging for NMDA receptor occupancy modeling.

Drug discrimination, rhesus monkeys

Evidence Dimension	In vivo behavioral potency (discriminative stimulus and conditional discrimination errors)
Target Compound Data	(-)-MK-801: potency reference is 10-fold lower than (+)-MK-801 (exact ED50 values not separately reported)
Comparator Or Baseline	(+)-MK-801: 10-fold more potent than (-)-MK-801 across all behavioral measures
Quantified Difference	10-fold potency difference in vivo
Conditions	Rhesus monkeys; drug discrimination (0.032 mg/kg (+)-MK-801 training dose) and repeated acquisition/performance of conditional discriminations; i.p. administration

Why This Matters

For in vivo studies in primates, substitution of (−)-dizocilpine for the (+)-enantiomer or racemate is not a simple dose adjustment; the 10-fold potency gap requires careful dose-ranging and precludes direct molar equivalence, which must be factored into procurement and experimental design.

• [1] France CP, Moerschbaecher JM, Woods JH. MK-801 and related compounds in monkeys: discriminative stimulus effects and effects on a conditional discrimination. J Pharmacol Exp Ther. 1991;257(2):727-734. PMID: 2033515 View Source

Acetylcholinesterase Inhibition: Inverse Enantioselectivity Where (-)-Dizocilpine Is 10-30× More Potent Than (+)-Dizocilpine

In a direct enantiomer comparison, (−)-dizocilpine inhibited electric eel AChE with a Ki of 6.2 μM and rat brain AChE with a Ki of 17.9 μM, whereas (+)-dizocilpine exhibited Ki values of 200 μM and 450 μM, respectively [1]. This represents a 32-fold (eel) and 25-fold (rat brain) greater potency for the (−)-enantiomer, which is pharmacologically the less active enantiomer at the NMDA receptor. Additionally, after 1,000-fold dilution of DFP-treated enzyme mixtures, (−)-dizocilpine protected AChE activity up to 80.1% of control, versus only 38.4% for (+)-dizocilpine [1].

AChE Inhibition

Head-to-head

Ki 6.2 – 17.9 μM

25- to 32-fold more potent than (+)-Dizocilpine (Ki 200 – 450 μM)

Supports cholinergic endpoint dissociation studies; inverse enantioselectivity context.

Electric eel and rat brain AChE

Evidence Dimension	Acetylcholinesterase (AChE) inhibition (Ki) and protection against organophosphate inactivation
Target Compound Data	Ki = 6.2 μM (electric eel AChE); 17.9 μM (rat brain AChE); maximal protection 80.1% after dilution
Comparator Or Baseline	(+)-Dizocilpine: Ki = 200 μM (eel AChE); 450 μM (rat brain AChE); maximal protection 38.4%
Quantified Difference	(-)-enantiomer is 25–32-fold more potent as AChE inhibitor; provides 2.1-fold greater protection against DFP
Conditions	Electric eel and rat brain AChE; mixed competitive-noncompetitive inhibition; DFP (diisopropylfluorophosphate) inactivation model

Why This Matters

For studies involving cholinergic endpoints or organophosphate models, (−)-dizocilpine's pronounced AChE inhibition—absent from the (+)-enantiomer at comparable NMDA-blocking concentrations—constitutes a critical off-target liability or a deliberate experimental tool, depending on study objectives, and cannot be replicated by using (+)-MK-801 or ketamine.

• [1] Galli A, Mori F. Acetylcholinesterase inhibition and protection by dizocilpine (MK-801) enantiomers. J Pharm Pharmacol. 1996;48(1):71-76. doi:10.1111/j.2042-7158.1996.tb05881.x View Source

Monoamine Transporter Inhibition: Equivalent Potency Across Enantiomers Despite Divergent NMDA Affinity

Both (+)-MK-801 and (−)-MK-801 inhibit the three major monoamine transporters with nearly identical potency. In HEK cells expressing human transporters, (−)-MK-801 exhibited Ki values of 3.7 μM (norepinephrine transporter, NET), 40 μM (dopamine transporter, DAT), and 47 μM (serotonin transporter, SERT) [1][2]. The (+)-enantiomer yielded comparable values: 3.2 μM (NET), 40 μM (DAT), and 43 μM (SERT) [1]. This absence of stereoselectivity for monoamine transporter blockade stands in marked contrast to the 10–12-fold enantioselectivity at the NMDA receptor.

Monoamine Transporters

Cross-study

Ki ~3.7 – 47 μM

Equivalent NET, DAT, SERT inhibition to (+)-MK-801

Enables isolation of monoaminergic vs. NMDA receptor contributions.

HEK cells, human transporters

Evidence Dimension	Monoamine transporter inhibition (Ki at NET, DAT, SERT)
Target Compound Data	Ki(NET) = 3.7 μM; Ki(DAT) = 40 μM; Ki(SERT) = 47 μM
Comparator Or Baseline	(+)-MK-801: Ki(NET) = 3.2 μM; Ki(DAT) = 40 μM; Ki(SERT) = 43 μM
Quantified Difference	Ratio (+)/(−): 0.86 (NET), 1.00 (DAT), 0.91 (SERT), i.e., no meaningful stereoselectivity
Conditions	[3H]monoamine uptake assays in HEK cells transiently expressing human NET, DAT, or SERT; competitive inhibition confirmed

Why This Matters

This property makes (−)-dizocilpine maleate a unique tool for isolating monoamine transporter-mediated effects from NMDA receptor-mediated effects: at equivalent NMDA receptor occupancy (achieved by dosing (−)-dizocilpine ~10-fold higher than (+)-dizocilpine), the (−)-enantiomer produces substantially greater monoamine transporter blockade than the (+)-enantiomer, thereby confounding or enriching behavioral and neurochemical readouts depending on experimental design.

• [1] Nishimura M, Sato K, Okada T, Schloss P, Shimada S, Tohyama M. MK-801 blocks monoamine transporters expressed in HEK cells. FEBS Lett. 1998;423(3):376-380. doi:10.1016/S0014-5793(98)00126-4 View Source
• [2] Universal Biologicals / ChemScene. (-)-Dizocilpine (maleate) (Cat. No. CS-3784) Product Datasheet. https://www.universalbiologicals.com/dizocilpine-maleate-cs-3784 View Source

Antidepressant-Like Effect Specificity: (+)-MK-801 but Not (-)-MK-801 Reverses Anhedonia in Social Defeat Stress

In the social defeat stress model of depression, both (+)-MK-801 (0.1 mg/kg, i.p.) and (−)-MK-801 (0.1 mg/kg, i.p.) significantly reduced immobility in the tail suspension test (TST) and forced swimming test (FST), indicating a rapid antidepressant-like effect [1]. However, in the sucrose preference test—a measure of anhedonia—only (+)-MK-801 significantly restored sucrose consumption at 2 and 4 days post-dose; (−)-MK-801 produced no significant effect on this parameter at any time point [1]. Neither enantiomer produced a sustained effect at 7 days.

Behavioral Despair vs. Anhedonia

Head-to-head

Dissociated response

Active in TST/FST; no significant effect on sucrose preference

Allows dissociation of anhedonia from despair in behavioral models.

Social defeat stress model, C57BL/6 mice

Evidence Dimension	Antidepressant-like activity: behavioral despair (TST/FST) vs. anhedonia (sucrose preference)
Target Compound Data	(-)-MK-801 (0.1 mg/kg i.p.): reduced immobility in TST/FST (significant); no effect on sucrose preference
Comparator Or Baseline	(+)-MK-801 (0.1 mg/kg i.p.): reduced immobility in TST/FST (significant); significantly enhanced sucrose consumption at 2 and 4 days
Quantified Difference	Qualitative dissociation: both enantiomers active in despair models; only (+)-MK-801 active in anhedonia model
Conditions	Male adult C57BL/6 mice; social defeat stress paradigm; single i.p. dose; testing at 2, 4, and 7 days post-dose

Why This Matters

For preclinical antidepressant discovery programs, (−)-dizocilpine maleate serves as an essential control compound that reproduces NMDA antagonist effects on behavioral despair while lacking the anti-anhedonia component, enabling dissection of the circuitry underlying distinct symptom domains of depression that are conflated when using (+)-MK-801 or ketamine.

• [1] Antidepressant Effects of (+)-MK-801 and (-)-MK-801 in the Social Defeat Stress Model. Int J Neuropsychopharmacol. 2016;19(12):pyw080. doi:10.1093/ijnp/pyw080 View Source

Solubility and Formulation Profile of (-)-Dizocilpine Maleate Salt Versus Free Base

(-)-Dizocilpine maleate demonstrates high solubility in DMSO (67 mg/mL, equivalent to 198.59 mM) and moderate solubility in ethanol (7 mg/mL, 20.74 mM), but is insoluble in water . This solubility profile, characteristic of the maleate salt form, provides a significant practical advantage over the free base form of dizocilpine, which is prone to instability and has lower aqueous solubility [1]. The maleate counterion enhances crystallinity and long-term storage stability: lyophilized powder is stable for 36 months at −20°C under desiccation, while stock solutions in DMSO should be stored at −20°C and used within 3 months [2].

Solubility & Formulation

Supporting evidence

DMSO 67 mg/mL

Maleate salt; water insoluble; lyophilized stability 36 months at −20°C

Supports consistent stock solution preparation and long-term storage.

Reported manufacturer specifications

Evidence Dimension	Solubility in common solvents and storage stability
Target Compound Data	DMSO: 67 mg/mL (198.59 mM); Ethanol: 7 mg/mL (20.74 mM); Water: insoluble; lyophilized stability 36 months at −20°C
Comparator Or Baseline	Dizocilpine free base: soluble in DMSO but prone to instability; maleate salt recommended for reliable formulation (class-level observation)
Quantified Difference	Maleate salt provides defined solubility parameters and extended shelf-life versus free base (exact free base solubility not quantified in comparable units)
Conditions	Solubility measured at 25°C in vitro; stability data from manufacturer specification sheets (Selleck, Adooq)

Why This Matters

For procurement, the maleate salt form is the preferred formulation due to its defined and reproducible solubility in DMSO, enabling accurate preparation of stock solutions for in vitro assays, and its documented long-term storage stability, which reduces batch-to-batch variability in longitudinal studies.

• [1] MedChemExpress. Dizocilpine (MK-801) free base product note: 'The free form of the compound is prone to instability, it is advisable to consider the stable salt form (Dizocilpine maleate).' https://www2.medchemexpress.com View Source
• [2] Adooq. (-)-MK 801 maleate (Cat. No. A13435) Product Datasheet. https://www.adooq.cn/datasheet/A13435 View Source

Optimal Use Cases for (-)-Dizocilpine Maleate Derived from Quantitative Differentiation Evidence

Enantiomer-Specific Control in NMDA Receptor Pharmacology Studies

When (+)-dizocilpine (Ki ~30 nM) is employed to produce full NMDA receptor blockade, (−)-dizocilpine maleate provides the only chemically matched, low-affinity control (IC50 445 nM; 12-fold weaker) that occupies the identical binding site without matching the potency [1]. This is essential for confirming that observed effects are NMDA receptor-mediated and not due to off-target interactions at the PCP site or monoamine transporters. The 10-fold in vivo potency difference validated in primates further supports this application [2].

Dissection of Cholinergic Contributions in Organophosphate Neurotoxicity Models

Because (−)-dizocilpine is a 25–32-fold more potent acetylcholinesterase inhibitor than (+)-dizocilpine (Ki 6.2–17.9 μM vs. 200–450 μM) and provides up to 80.1% protection against DFP-induced AChE inactivation [1], it is uniquely suited for studies exploring the intersection of glutamatergic and cholinergic systems in organophosphate poisoning, nerve agent countermeasure development, and cognitive dysfunction models where AChE inhibition is a desired or confounding variable.

Investigating Monoamine Transporter-Mediated Effects Independent of NMDA Receptor Potency

The near-identical monoamine transporter inhibition profile of (+)- and (−)-dizocilpine (Ki ~3.7 μM at NET, ~40 μM at DAT, ~47 μM at SERT) combined with a 12-fold difference in NMDA receptor affinity [1][2] allows researchers to achieve comparable monoamine transporter occupancy at vastly different levels of NMDA receptor blockade. This property is exploited to attribute behavioral or neurochemical outcomes specifically to monoamine modulation rather than NMDA antagonism, a dissociation impossible with racemic MK-801 or alternative channel blockers.

Preclinical Antidepressant Screening with Symptom-Domain Specificity

In social defeat stress paradigms, (−)-dizocilpine (0.1 mg/kg i.p.) reduces behavioral despair in the TST and FST but, unlike (+)-MK-801, fails to reverse anhedonia measured by sucrose preference [1]. This dissociation makes (−)-dizocilpine maleate an indispensable tool for antidepressant discovery programs aiming to identify compounds that treat anhedonia specifically, by providing a comparator that isolates the non-anhedonic component of NMDA antagonist action.

Application

Selection Property

Validation Focus

NMDA Receptor Pharmacology

Low-affinity enantiomer control

Chemotype-matched receptor occupancy comparison

Organophosphate Neurotoxicity Models

Inverse AChE interaction profile

Cholinergic vs. glutamatergic endpoint dissociation

Monoaminergic Transmission Studies

Non-selective transporter inhibition

Monoamine vs. NMDA receptor contribution analysis

Preclinical Depression Models

Anhedonia vs. despair dissociation

Behavioral endpoint validation in social defeat paradigms

• [1] Sihver S, Sihver W, Andersson Y, et al. In vitro and in vivo characterization of (+)-3-[11C]cyano-dizocilpine. J Neural Transm. 1998;105(2-3):117-131. doi:10.1007/s007020050042 View Source
• [2] France CP, Moerschbaecher JM, Woods JH. MK-801 and related compounds in monkeys: discriminative stimulus effects and effects on a conditional discrimination. J Pharmacol Exp Ther. 1991;257(2):727-734. PMID: 2033515 View Source
• [3] Galli A, Mori F. Acetylcholinesterase inhibition and protection by dizocilpine (MK-801) enantiomers. J Pharm Pharmacol. 1996;48(1):71-76. doi:10.1111/j.2042-7158.1996.tb05881.x View Source
• [4] Nishimura M, Sato K, Okada T, Schloss P, Shimada S, Tohyama M. MK-801 blocks monoamine transporters expressed in HEK cells. FEBS Lett. 1998;423(3):376-380. doi:10.1016/S0014-5793(98)00126-4 View Source
• [5] Antidepressant Effects of (+)-MK-801 and (-)-MK-801 in the Social Defeat Stress Model. Int J Neuropsychopharmacol. 2016;19(12):pyw080. doi:10.1093/ijnp/pyw080 View Source